5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID
Overview
Description
5-(2-Pyridinyl)-4-thiazolecarboxylic acid, also known as 5-PTZ, is an organic compound belonging to the thiazole family of molecules. It is a white crystalline solid with a molecular formula of C7H6N2O2S and a molecular weight of 186.21 g/mol. 5-PTZ is a versatile compound with a variety of potential applications in the fields of chemistry, pharmacology, and biochemistry.
Scientific Research Applications
5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID has been studied extensively for its potential applications in the fields of chemistry, pharmacology, and biochemistry. In chemistry, 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID has been used as a reagent for the synthesis of various heterocycles, including indoles, thiazoles, and pyridines. In pharmacology, 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID has been used to synthesize a variety of drugs, including antifungal agents, antibiotics, and anti-inflammatory agents. In biochemistry, 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID has been used to study the structure and function of various enzymes, including serine proteases, cytochrome P450 enzymes, and monoamine oxidases.
Mechanism of Action
The mechanism of action of 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID is still not fully understood. However, it is believed that the compound acts by binding to the active site of enzymes, which can then alter the activity of the enzyme. This is thought to be the case for both serine proteases and cytochrome P450 enzymes, which can be inhibited by 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID are still not fully understood. However, it is believed that the compound can inhibit the activity of various enzymes, including serine proteases and cytochrome P450 enzymes. Furthermore, 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID has been shown to have antifungal, antibacterial, and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID for laboratory experiments is its versatility. The compound can be used to synthesize a variety of drugs, as well as to study the structure and function of various enzymes. Furthermore, it has been shown to have antifungal, antibacterial, and anti-inflammatory properties. However, 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID is not without its limitations. The compound is not very stable, and it can easily degrade in the presence of light or heat.
Future Directions
Despite its potential applications, the mechanism of action of 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID is still not fully understood. Therefore, further research is needed to better understand the biochemical and physiological effects of the compound. Additionally, further research is needed to develop more efficient and cost-effective methods for the synthesis of 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID. Furthermore, research is needed to develop new and improved drugs based on 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID. Finally, further research is needed to explore the potential applications of 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID in other fields, such as agriculture and environmental science.
Synthesis Methods
5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID can be synthesized through a variety of methods, including the Fischer indole synthesis and the Ullmann reaction. The Fischer indole synthesis is a two-step process that involves the condensation of an aryl aldehyde with an amine in the presence of an acid catalyst, followed by a cyclization reaction. The Ullmann reaction is a three-step process that involves the reaction of an aryl halide with an amine in the presence of a copper catalyst, followed by a nucleophilic substitution reaction and a cyclization reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID involves the reaction of 2-pyridinylthiourea with ethyl chloroacetate followed by hydrolysis and decarboxylation.", "Starting Materials": [ "2-pyridinylthiourea", "ethyl chloroacetate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: React 2-pyridinylthiourea with ethyl chloroacetate in the presence of sodium hydroxide to form 5-(2-pyridinyl)-2-thioxoimidazolidin-4-one.", "Step 2: Hydrolyze 5-(2-pyridinyl)-2-thioxoimidazolidin-4-one with hydrochloric acid to form 5-(2-pyridinyl)-2-thioxoimidazolidin-4-ol.", "Step 3: Decarboxylate 5-(2-pyridinyl)-2-thioxoimidazolidin-4-ol with sodium hydroxide to form 5-(2-pyridinyl)-4-thiazolecarboxylic acid.", "Step 4: Purify the product by extraction with ethyl acetate and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
1269469-93-3 |
Product Name |
5-(2-PYRIDINYL)-4-THIAZOLECARBOXYLIC ACID |
Molecular Formula |
C9H6N2O2S |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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